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Introduction
Flupentixol decanoate is a long-acting injectable antipsychotic of the thioxanthene class. Its

primary mechanism of action involves the antagonism of dopamine D1 and D2 receptors, with

additional affinity for serotonin 5-HT2A receptors.[1][2][3] This long-acting formulation, where

flupentixol is esterified with decanoic acid and dissolved in a vegetable oil vehicle, allows for

slow release from the injection site and a prolonged duration of action.[2][4] This characteristic

makes it a valuable tool in preclinical rodent models, particularly in studies requiring sustained

dopamine receptor blockade to investigate neuropsychiatric disorders like schizophrenia and

addiction. These application notes provide a comprehensive overview of administration

protocols, quantitative data from published studies, and detailed methodologies for key

behavioral experiments.

Quantitative Data Summary
The following tables summarize published dosage and administration protocols for flupentixol
decanoate in rodent models. It is crucial to note that optimal dosage can vary significantly

based on the specific research question, rodent strain, and experimental design.

Table 1: Flupentixol Decanoate Administration Protocols in Rats
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Species
Administr
ation
Route

Dose
Frequenc
y

Vehicle

Behavior
al
Model/Ex
periment

Referenc
e

Rat

(Wistar)

Intramuscu

lar (i.m.)

2.0 mg

(total dose)

Single

injection
0.1 ml oil

Cocaine

Self-

Administrat

ion

[1]

Rat
Subcutane

ous (s.c.)
12 mg/kg

Every 10

days for 6

weeks

Palm oil

Heroin

Conditione

d Place

Preference

& Self-

Administrat

ion

[4]

Rat
Subcutane

ous (s.c.)

10 or 15

mg/kg

Twice

weekly for

7 weeks

Not

specified

Toxicity

Study
[5]

Rat
Subcutane

ous (s.c.)

10 and 20

mg/kg

Single

injection on

day 6 of

gestation

Not

specified

Reproducti

ve Toxicity

Study

[5]

Table 2: Flupentixol Decanoate Administration Protocols in Mice

Species
Administr
ation
Route

Dose
Frequenc
y

Vehicle

Behavior
al
Model/Ex
periment

Referenc
e

Mouse
Subcutane

ous (s.c.)

10 and 20

mg/kg

Single

injection on

day 6 of

gestation

Not

specified

Reproducti

ve Toxicity

Study

[5]
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Signaling Pathways of Flupentixol
Flupentixol's primary antipsychotic effects are attributed to its potent antagonism of both

dopamine D1 and D2 receptors.[3][6] It also exhibits affinity for the serotonin 5-HT2A receptor,

which may contribute to its therapeutic profile.[2][3] The blockade of these receptors interferes

with their downstream signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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